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Compound of Interest

Methyl 3-amino-6-iodopyrazine-2-
Compound Name:
carboxylate

Cat. No.: B075469

An In-depth Technical Guide to the Physical Properties of Methyl 3-amino-6-iodopyrazine-2-
carboxylate

This technical guide provides a comprehensive overview of the known physical properties of
Methyl 3-amino-6-iodopyrazine-2-carboxylate, a heterocyclic compound of interest to
researchers and professionals in the fields of medicinal chemistry and drug development. This
document collates available data from various sources and presents it in a structured format,
supplemented with generalized experimental protocols for the determination of these
properties.

Chemical Identity

o Chemical Name: Methyl 3-amino-6-iodopyrazine-2-carboxylate

CAS Number: 1458-16-8[1]

Molecular Formula: CeHsIN302[2]

Molecular Weight: 279.04 g/mol [1][2]

Synonyms: 3-Amino-6-iodopyrazine-2-carboxylic acid methyl ester, Methyl 3-amino-6-iodo-
pyrazine-2-carboxylate
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Physical Properties

The physical characteristics of a compound are crucial for its handling, formulation, and
development as a potential therapeutic agent. The table below summarizes the key physical
properties of Methyl 3-amino-6-iodopyrazine-2-carboxylate.

Property Value Source
Appearance Solid (predicted)

Melting Point 200-202 °C [1]
Boiling Point Not available

Sparingly soluble (23 g/L at 25

Solubility °C)

Density 2.020 + 0.06 g/cm? (at 20 °C)  [1]

Note: The reported solubility and density are calculated values and may not represent
experimentally determined results.

Experimental Protocols

While specific experimental procedures for the determination of the physical properties of
Methyl 3-amino-6-iodopyrazine-2-carboxylate are not readily available in the literature, the
following sections describe generalized protocols that are standard in organic chemistry
laboratories for such characterizations.

Melting Point Determination

The melting point is a critical indicator of a compound's purity. A sharp melting range typically
suggests a high degree of purity, whereas a broad range can indicate the presence of
impurities.

Principle: A small, finely powdered sample of the solid is heated slowly, and the temperature
range over which the substance melts is observed.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:

A small amount of Methyl 3-amino-6-iodopyrazine-2-carboxylate is finely ground using a
mortar and pestle.

The open end of a capillary tube is tapped into the powdered sample until a small amount of
the compound (2-3 mm in height) is packed into the sealed end.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated rapidly to a temperature approximately 10-15 °C below the expected
melting point (200 °C).

The heating rate is then reduced to 1-2 °C per minute to allow for accurate observation.

The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

The temperature at which the entire sample has turned into a clear liquid is recorded as the
end of the melting range.

Solubility Determination (Qualitative)

Understanding a compound's solubility in various solvents is essential for purification, reaction

chemistry, and formulation.

Principle: A small, known amount of the solute is added to a known volume of a solvent, and its

dissolution is observed at a specific temperature.

Apparatus:
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Test tubes and rack

Vortex mixer

Spatula

Graduated cylinders or pipettes
Procedure:

o Asmall, pre-weighed amount of Methyl 3-amino-6-iodopyrazine-2-carboxylate (e.g., 10
mgq) is placed into a series of test tubes.

e Aknown volume (e.g., 1 mL) of various solvents (e.g., water, ethanol, methanol, acetone,
dichloromethane, hexane) is added to each test tube.

e The test tubes are agitated using a vortex mixer for a set period (e.g., 1-2 minutes).
e The samples are allowed to stand, and the dissolution is visually observed.
o Solubility is typically categorized as:

o Soluble: The entire solid dissolves.

o Sparingly soluble: A significant portion of the solid dissolves, but some remains
undissolved.

o Insoluble: The solid does not appear to dissolve.

Logical Workflow for Physical Characterization

The following diagram illustrates a general workflow for the physical and chemical
characterization of a newly synthesized compound like Methyl 3-amino-6-iodopyrazine-2-
carboxylate.
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Caption: General workflow for compound characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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